Cas no 1366250-06-7 ((3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylpyridin-3-yl)propanoic acid)

• Product Name: (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylpyridin-3-yl)propanoic acid
• CAS No: 1366250-06-7
• MF: C₂₄H₂₂N₂O₄
• MW: 402.442486286163
• CID: 5756275
• PubChem ID: 103822537
• Update Time: 2025-05-28

(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylpyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-methylpyridin-3-yl)propanoic acid
• EN300-1284158
• 1366250-06-7
• (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylpyridin-3-yl)propanoic acid

• Inchi： 1S/C24H22N2O4/c1-15-10-11-25-13-20(15)22(12-23(27)28)26-24(29)30-14-21-18-8-4-2-6-16(18)17-7-3-5-9-19(17)21/h2-11,13,21-22H,12,14H2,1H3,(H,26,29)(H,27,28)/t22-/m0/s1
• InChI Key： AZSGQMAHMPCBBG-QFIPXVFZSA-N
• SMILES： O(C(N[C@@H](CC(=O)O)C1C=NC=CC=1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 402.15795719g/mol
• Monoisotopic Mass: 402.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 88.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylpyridin-3-yl)propanoic acid

Comprehensive Overview of (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylpyridin-3-yl)propanoic acid (CAS No. 1366250-06-7)

The compound (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylpyridin-3-yl)propanoic acid (CAS No. 1366250-06-7) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 4-methylpyridin-3-yl side chain and an Fmoc-protected amine, makes it a valuable building block for designing bioactive peptides and small molecules. Researchers often search for "Fmoc-amino acid applications" or "CAS 1366250-06-7 solubility" to understand its practical uses and physicochemical properties.

In recent years, the demand for custom peptide synthesis has surged due to advancements in drug discovery and biotechnology. This compound is particularly relevant in the context of targeted drug delivery and enzyme inhibition studies, as its pyridine moiety can enhance binding affinity to specific biological targets. Frequently asked questions like "How to handle Fmoc-protected amino acids?" or "Stability of CAS 1366250-06-7 under acidic conditions" reflect user interest in its handling and stability.

The Fmoc group in this compound serves as a temporary protecting group during solid-phase peptide synthesis (SPPS), a technique pivotal for producing therapeutic peptides. Its chiral center at the 3S position ensures stereochemical precision, a critical factor for peptide bioactivity. Searches for "chiral amino acid derivatives" or "SPPS protocols" often lead to discussions involving this compound.

From a synthetic chemistry perspective, the carboxylic acid functionality allows for further derivatization, enabling conjugation with other molecules. This feature aligns with trending topics like "click chemistry in drug development" and "multifunctional linker molecules". Laboratories frequently explore "CAS 1366250-06-7 coupling reagents" to optimize its incorporation into complex structures.

Storage and handling guidelines for this compound emphasize protection from moisture and light, as the Fmoc group is sensitive to cleavage under basic conditions. Queries such as "CAS 1366250-06-7 storage temperature" or "Fmoc deprotection kinetics" highlight practical concerns among users. Its compatibility with common solvents like DMF and dichloromethane further enhances its utility in organic synthesis.

In summary, (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylpyridin-3-yl)propanoic acid represents a versatile tool for researchers exploring peptide-based therapeutics and structure-activity relationships. Its combination of Fmoc protection, chirality, and heterocyclic side chain addresses multiple needs in modern medicinal chemistry, making it a subject of ongoing scientific interest.